Cas no 1021208-10-5 (N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a synthetic organic compound featuring a pyrazolo[1,5-a]pyrazine core with a thioether-linked acetamide moiety. Its structure incorporates both aromatic and heterocyclic components, making it a potential intermediate for pharmaceutical or agrochemical applications. The presence of the ethylphenyl and methylphenyl groups enhances lipophilicity, which may improve membrane permeability in bioactive contexts. The sulfanylacetamide linkage offers versatility for further functionalization. This compound is of interest in medicinal chemistry due to its scaffold’s potential for modulating biological targets, particularly in kinase or receptor inhibition studies. Its synthesis and derivatization pathways are areas of ongoing research for optimized bioactivity.

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide structure

1021208-10-5 structure

Product Name:N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

CAS No:1021208-10-5

MF:C₂₃H₂₂N₄OS

MW:402.511983394623

CID:5382100

Update Time:2025-06-14

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-ethylphenyl)-2-[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
- N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
- Inchi： 1S/C23H22N4OS/c1-3-17-6-10-19(11-7-17)25-22(28)15-29-23-21-14-20(26-27(21)13-12-24-23)18-8-4-16(2)5-9-18/h4-14H,3,15H2,1-2H3,(H,25,28)
- InChI Key： KKAGKKXRNSNJOF-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-2329-2μmol	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-2329-5μmol	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-2329-10μmol	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-2329-1mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-2329-2mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-2329-3mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-2329-4mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-2329-5mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-2329-10mg	N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide	1021208-10-5	90%+	10mg	$79.0	2023-04-26

N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Additional information on N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Research Brief on N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS: 1021208-10-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS: 1021208-10-5) as a promising therapeutic agent. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine scaffold, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic implications.

The synthesis of N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the thioether linkage and the pyrazolo[1,5-a]pyrazine core. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. In vitro assays have demonstrated its ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, at nanomolar concentrations. These findings suggest that N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide could serve as a valuable tool for probing kinase-dependent cellular processes and as a lead compound for drug development.

In vivo studies have further corroborated the therapeutic potential of this compound. Preclinical models of tumorigenesis have shown significant reductions in tumor growth and metastasis upon treatment with N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. These effects are attributed to its selective kinase inhibition and favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. Additionally, preliminary toxicity assessments indicate a manageable safety profile, supporting its progression to further stages of development.

Despite these promising results, challenges remain in the clinical translation of N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. Issues such as off-target effects and potential drug resistance necessitate further optimization and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are underway to address these hurdles and accelerate the compound's transition into clinical trials.

In conclusion, N-(4-ethylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide represents a significant advancement in the field of targeted therapy. Its unique chemical structure and robust biological activity underscore its potential as a therapeutic agent for kinase-driven diseases. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the unmet medical needs in oncology and beyond.